1-[(p-Aminophenyl)-sulfonyl]-4-(o-methylphenyl)piperazine

• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 4-[4-(2-methylphenyl)piperazin-1-yl]sulfonylaniline
• InChI: InChI=1S/C17H21N3O2S/c1-14-4-2-3-5-17(14)19-10-12-20(13-11-19)23(21,22)16-8-6-15(18)7-9-16/h2-9H,10-13,18H2,1H3
• InChI Key: LOZCNHAKOVWISS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)N

Description

1-[(p-Aminophenyl)-sulfonyl]-4-(o-methylphenyl)piperazine is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.00 g (0.0142 m) of 1-[(p-nitrophenyl)sulfonyl]-4-(o-methylphenyl)piperazine, 0.3 g of platinum oxide, and 150 ml of chloroform is shaken under pressure on a Parr hydrogenator until hydrogen uptake ceases (25 minutes). The catalyst is removed on a fine sintered glass funnel and the filtrate is taken to dryness. Crystallization from ethyl acetate/methylene chloride/Skellysolve® B hexanes gives 2.66 g (57%) of 1-[(p-aminophenyl)-sulfonyl]-4-(o-methylphenyl)piperazine.